Cas no 1807284-81-6 (Ethyl 4-cyano-3-ethyl-5-hydroxyphenylacetate)
Ethyl 4-cyano-3-ethyl-5-hydroxyphenylacetate Chemical and Physical Properties
Names and Identifiers
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- Ethyl 4-cyano-3-ethyl-5-hydroxyphenylacetate
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- Inchi: 1S/C13H15NO3/c1-3-10-5-9(7-13(16)17-4-2)6-12(15)11(10)8-14/h5-6,15H,3-4,7H2,1-2H3
- InChI Key: JJNKAONGTXGEMD-UHFFFAOYSA-N
- SMILES: O(CC)C(CC1=CC(=C(C#N)C(CC)=C1)O)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 307
- XLogP3: 2.8
- Topological Polar Surface Area: 70.3
Ethyl 4-cyano-3-ethyl-5-hydroxyphenylacetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A010001931-250mg |
Ethyl 4-cyano-3-ethyl-5-hydroxyphenylacetate |
1807284-81-6 | 97% | 250mg |
$494.40 | 2023-09-03 | |
| Alichem | A010001931-500mg |
Ethyl 4-cyano-3-ethyl-5-hydroxyphenylacetate |
1807284-81-6 | 97% | 500mg |
$855.75 | 2023-09-03 | |
| Alichem | A010001931-1g |
Ethyl 4-cyano-3-ethyl-5-hydroxyphenylacetate |
1807284-81-6 | 97% | 1g |
$1460.20 | 2023-09-03 |
Ethyl 4-cyano-3-ethyl-5-hydroxyphenylacetate Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
Additional information on Ethyl 4-cyano-3-ethyl-5-hydroxyphenylacetate
Exploring Ethyl 4-cyano-3-ethyl-5-hydroxyphenylacetate (CAS No. 1807284-81-6): A Versatile Compound in Modern Chemistry
In the realm of organic chemistry, Ethyl 4-cyano-3-ethyl-5-hydroxyphenylacetate (CAS No. 1807284-81-6) stands out as a compound of significant interest due to its unique structural features and potential applications. This ester derivative, characterized by its cyano, ethyl, and hydroxyl functional groups, offers a versatile platform for synthetic modifications and industrial applications. Researchers and manufacturers are increasingly drawn to its molecular framework, which combines reactivity with stability, making it a valuable intermediate in pharmaceuticals, agrochemicals, and specialty chemicals.
The compound's CAS number 1807284-81-6 serves as a critical identifier in regulatory and commercial databases, ensuring precise tracking in global supply chains. Its systematic name, Ethyl 4-cyano-3-ethyl-5-hydroxyphenylacetate, reflects the meticulous nomenclature standards of organic chemistry, highlighting its ester linkage and substituted phenyl ring. This specificity is essential for professionals seeking high-purity materials for research or production, particularly in the context of green chemistry and sustainable synthesis, where efficient and eco-friendly processes are paramount.
Recent trends in chemical innovation have spotlighted compounds like Ethyl 4-cyano-3-ethyl-5-hydroxyphenylacetate as building blocks for biodegradable materials and bioactive molecules. With growing consumer demand for environmentally friendly products, industries are exploring its derivatives for use in cosmetic formulations, nutraceuticals, and even advanced polymer systems. The compound's hydroxyl group enhances its solubility in polar solvents, a property leveraged in formulations requiring controlled release or targeted delivery mechanisms.
From a synthetic perspective, the cyano group in Ethyl 4-cyano-3-ethyl-5-hydroxyphenylacetate opens avenues for further functionalization, such as hydrolysis to carboxylic acids or reduction to amines. These transformations are pivotal in designing drug candidates or crop protection agents, aligning with the pharmaceutical and agricultural sectors' push for novel solutions. Analytical techniques like HPLC and NMR spectroscopy are routinely employed to verify its purity and structure, ensuring compliance with stringent industry standards.
As the scientific community prioritizes molecular diversity and efficient synthesis routes, CAS No. 1807284-81-6 exemplifies how tailored chemical entities can address contemporary challenges. Its compatibility with catalytic processes and microwave-assisted reactions further underscores its relevance in modern laboratories. Whether as a precursor for flavor and fragrance ingredients or a component in electronic materials, this compound continues to inspire innovation across disciplines.
In conclusion, Ethyl 4-cyano-3-ethyl-5-hydroxyphenylacetate (CAS No. 1807284-81-6) embodies the intersection of structural elegance and practical utility. Its adaptability to diverse chemical pathways and alignment with sustainability goals position it as a compound worthy of ongoing exploration. For researchers and industry stakeholders, understanding its properties and applications is key to unlocking its full potential in the evolving landscape of chemical sciences.
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